4-Azidomethyl-2-fluorobenzonitrile

• CAS No.: 368426-76-0
• Molecular Formula: C8H5FN4
• Molecular Weight: 176.15 g/mol
• IUPAC Name: 4-(azidomethyl)-2-fluorobenzonitrile
• InChI: InChI=1S/C8H5FN4/c9-8-3-6(5-12-13-11)1-2-7(8)4-10/h1-3H,5H2
• InChI Key: BNAMFNNZROYBTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN=[N+]=[N-])F)C#N

Description

4-Azidomethyl-2-fluorobenzonitrile is a useful research compound. Its molecular formula is C8H5FN4 and its molecular weight is 176.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice cooled solution of 4-cyano-3-fluorobenzyl methanesulfonate (1.8 g, 7.9 mmol; see step (iii) above) was added sodium azide (0.80 g, 0.012 mol). The mixture was stirred overnight and then poured into 200 mL of water and extracted three times with diethyl ether. The combinied ethereal phase was washed five times with water, dried (Na2SO4) and evaporated. The crude colourless oil could be used without further purification. Yield: 1.2 g (87%).